Cas no 683235-27-0 (N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(morpholine-4-sulfonyl)benzamide
• CAS No: 683235-27-0
• MF: C₁₉H₁₇N₃O₆S
• MW: 415.419783353806
• CID: 6545727
• PubChem ID: 4178196
• Update Time: 2025-10-13

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(morpholine-4-sulfonyl)benzamide
• SR-01000010399-1
• N-(1,3-dioxoisoindolin-5-yl)-4-(morpholinosulfonyl)benzamide
• AKOS024602846
• F1105-0154
• Oprea1_672296
• SR-01000010399
• 683235-27-0
• N-(1,3-dioxoisoindol-5-yl)-4-morpholin-4-ylsulfonylbenzamide

• Inchi： 1S/C19H17N3O6S/c23-17(20-13-3-6-15-16(11-13)19(25)21-18(15)24)12-1-4-14(5-2-12)29(26,27)22-7-9-28-10-8-22/h1-6,11H,7-10H2,(H,20,23)(H,21,24,25)
• InChI Key： PNWCPWCNSCEDCN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2C=CC3C(NC(C=3C=2)=O)=O)=O)=CC=1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 415.08380644g/mol
• Monoisotopic Mass: 415.08380644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 130Ų

Additional information on N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(morpholine-4-sulfonyl)benzamide

N-(1,3-Dioxo-2,3-Dihydro-1H-Isoindol-5-Yl)-4-(Morpholine-4-Sulfonyl)Benzamide: A Comprehensive Overview

N-(1,3-Dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(morpholine-4-sulfonyl)benzamide, identified by the CAS registry number 683235-27-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzamides, characterized by the presence of a benzene ring attached to an amide group. The isoindole moiety and morpholine sulfonyl group further enhance its structural complexity and functional versatility.

The isoindole ring system in this compound contributes to its unique electronic properties, making it a promising candidate for use in advanced materials science. Recent studies have highlighted its potential as a building block in the synthesis of novel materials with tailored electronic properties. For instance, researchers have explored its role in the development of organic semiconductors, where its conjugated system facilitates efficient charge transport.

The morpholine sulfonyl group attached to the benzene ring introduces additional functionality, enhancing the compound's solubility and stability under various conditions. This feature is particularly advantageous in pharmaceutical applications, where solubility and stability are critical for drug delivery systems. Recent research has focused on its potential as a precursor for bioactive molecules, with promising results in preliminary biological assays.

From a synthetic perspective, the compound can be synthesized through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The synthesis pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production. Researchers have also explored alternative routes using catalytic methods, which could further improve the efficiency of the synthesis process.

In terms of applications, N-(1,3-Dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(morpholine-4-sulfonyl)benzamide has shown potential in several fields. In materials science, its electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes. In pharmaceuticals, its structural features suggest it could serve as a scaffold for drug development targeting specific biological pathways.

Recent advancements in computational chemistry have enabled detailed studies of this compound's molecular interactions. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, aiding in the design of more efficient synthetic routes and applications. These studies underscore the importance of understanding the relationship between molecular structure and function in complex organic compounds.

In conclusion, N-(1,3-Dioxo-2,3-dihydro-1H-isoindol-5-Yl)-4-(Morpholine-4-Sulfonyl)Benzamide (CAS No: 683235-27-0) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new properties and uses, this compound is poised to play a significant role in advancing modern chemistry and materials science.